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Compound of Interest

Compound Name: 3-Methyl-4-penten-2-ol

Cat. No.: B073472

Essential Safety and Handling Guide for 3-
Methyl-4-penten-2-ol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-4-penten-2-ol, ensuring the safety of laboratory
personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methyl-4-penten-2-ol is a flammable liquid and vapor that is toxic if inhaled and harmful if
swallowed or in contact with skin. It causes skin and serious eye irritation and is suspected of
damaging fertility and the unborn child. Prolonged or repeated exposure can cause organ
damage. Due to these hazards, strict adherence to the following PPE guidelines is mandatory.

Recommended Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b073472?utm_src=pdf-interest
https://www.benchchem.com/product/b073472?utm_src=pdf-body
https://www.benchchem.com/product/b073472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against splashes and

vapors.

Hand Protection

Chemical-Resistant Gloves

Wear protective gloves.

Specific material (e.qg., nitrile,
neoprene) should be chosen
based on breakthrough time

and permeation rate.

Body Protection

Protective Clothing

Alab coat or chemical-
resistant apron should be worn

to prevent skin contact.

Respiratory Protection

Respirator

Use only in a well-ventilated
area.[1] If ventilation is
inadequate or for spill
response, a NIOSH-approved
respirator with appropriate

cartridges should be used.

Physical and Chemical Properties

A summary of key quantitative data for 3-Methyl-4-penten-2-ol is provided below for easy

reference.
Property Value
Molecular Formula C6H120[2]
Molecular Weight 100.16 g/mol [2]
Boiling Point 118.5°C at 760mmHg[3]
Density 0.839 g/cm3[3]
Flash Point 27.8°CJ[3]

Vapor Pressure

8.18 mmHg at 25°CJ3]
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Experimental Workflow and Handling Protocol

The following diagram and protocol outline the necessary steps for the safe handling of 3-
Methyl-4-penten-2-ol from preparation to disposal.

Safe Handling Workflow for 3-Methyl-4-penten-2-ol

Preparation
- Review SDS

- Don appropriate PPE
- Ensure fume hood is operational

Handling
- Work in a well-ventilated fume hood
- Use non-sparking tools
- Ground/bond containers

~ -
~~Jf spill occurs
~

S

Storage Spill Response
- Store in a cool, dry, well-ventilated area - Evacuate area
- Keep container tightly closed - Absorb with inert material
- Store away from heat and ignition sources - Place in a sealed container for disposal

Disposal
- Dispose of as hazardous waste
- Follow all federal, state, and local regulations
- Use a licensed chemical waste disposal company

Click to download full resolution via product page

Safe Handling Workflow for 3-Methyl-4-penten-2-ol

Protocol for Handling:

¢ Preparation:

o Thoroughly review the Safety Data Sheet (SDS) before starting any work.

o Put on all required personal protective equipment as detailed in the table above.
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o Ensure a chemical fume hood is in proper working order.

e Handling:

[e]

All work with 3-Methyl-4-penten-2-ol must be conducted in a well-ventilated chemical
fume hood.[1]

[e]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][4]

o

Ground and bond containers when transferring the substance to prevent static discharge.

[5]I6]

o

Avoid contact with skin and eyes, and do not breathe vapors.
o Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

[4]
o Keep the container tightly closed to prevent the escape of vapors.[1][5]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Spill and Disposal Plan

Spill Response:

In case of a spill, immediately evacuate the area.

Remove all sources of ignition.[1]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material using non-sparking tools and place it into a sealed, properly
labeled container for disposal.

Waste Disposal:
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» Dispose of waste 3-Methyl-4-penten-2-ol and contaminated materials as hazardous waste.

o All disposal procedures must comply with federal, state, and local regulations.

e Itis recommended to use a licensed professional waste disposal service to ensure proper
disposal. Incineration is a potential disposal method.[7] Do not dispose of it down the drain.
[5] Contaminated clothing should be removed immediately and washed before reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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